1-(3,5-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid

• IUPAC Name: 1-(3,5-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid
• InChI: InChI=1S/C18H20N4O5/c1-26-13-8-12(9-14(10-13)27-2)16(23)22-7-6-21(11-15(22)17(24)25)18-19-4-3-5-20-18/h3-5,8-10,15H,6-7,11H2,1-2H3,(H,24,25)
• InChI Key: BHIXHPQJYYYDMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2C(=O)O)C3=NC=CC=N3)OC
• Molecular Formula: C18H20N4O5
• Molecular Weight: 372.4 g/mol

Description

The compound is an organic compound containing a benzoyl group (a benzene ring attached to a carbonyl group), a pyrimidine ring (a six-membered ring with two nitrogen atoms), and a piperazine ring (a six-membered ring with two nitrogen atoms), all connected by various bonds.

Molecular Structure Analysis

The molecular structure of similar compounds involves a combination of aromatic rings (benzene and pyrimidine) and a piperazine ring. The exact molecular weight and other properties would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite diverse, depending on the specific functional groups present and the reaction conditions. For instance, benzamide compounds have been widely used in various industries and have shown a range of biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its specific structure. For instance, the compound 3,5-Dimethoxybenzoic acid has a molecular formula of C9H10O4, an average mass of 182.173 Da, and a monoisotopic mass of 182.057907 Da.

Mechanism of Action

The mechanism of action of such a compound would depend on its specific structure and the biological system it interacts with. For instance, some benzamide compounds have shown antioxidant, antibacterial, and other activities.

Safety and Hazards

The safety and hazards associated with such a compound would depend on its specific structure and properties. For instance, benzoic acid is known to cause skin irritation, serious eye damage, and may cause respiratory irritation.

Future Directions

The future directions for research on such compounds could involve further exploration of their synthesis, characterization, and potential applications in various fields. For instance, benzamide compounds have potential applications in medical, industrial, biological, and potential drug industries.